Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride
Overview
Description
“Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride” is an organic compound . It is an ester with the molecular formula C11H16ClNO2 . The compound is used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C11H16ClNO2 . The exact structure is not provided in the search results.Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 229.7 g/mol. More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds, such as 3-amino-1-methylbenzoic acid and 4-amino-2-methylbenzoic acid. It is also used in biochemical and physiological studies, as it can be used to measure the activity of enzymes and other proteins. Additionally, it can be used to study the effects of drugs on the body, as well as the effects of various environmental factors on cells and tissues.
Mechanism of Action
Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride works by binding to specific receptors in the body, such as enzymes and proteins. When it binds to these receptors, it can modulate their activity, which can lead to various physiological and biochemical effects. It can also affect the activity of other molecules, such as hormones, and can be used to study the effects of drugs on the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as to be an inhibitor of the enzyme cyclooxygenase-2. Additionally, it has been shown to have anti-tumor effects, as well as to be a potent inhibitor of the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride is a versatile compound that can be used in a variety of lab experiments. It is relatively easy to synthesize and can be used in a variety of biochemical and physiological studies. Additionally, it is relatively stable and can be stored for long periods of time without degrading. However, it is important to note that this compound is a potent inhibitor of enzymes, and therefore care should be taken when using it in experiments.
Future Directions
Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride has a variety of potential future directions. It could be used to study the effects of drugs on the body, as well as the effects of various environmental factors on cells and tissues. Additionally, it could be used to study the effects of various hormones on the body, as well as to develop new drugs and treatments. Additionally, it could be used to study the effects of various enzymes on the body, as well as to develop new inhibitors of these enzymes. Finally, it could be used to study the effects of various genetic mutations on the body, as well as to develop new therapies for diseases caused by these mutations.
Safety and Hazards
“Methyl 4-(1-amino-1-methylethyl)benzoate hydrochloride” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . It should be handled with care, avoiding contact with skin and eyes, and not be inhaled .
properties
IUPAC Name |
methyl 4-(2-aminopropan-2-yl)benzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-11(2,12)9-6-4-8(5-7-9)10(13)14-3;/h4-7H,12H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZHWUUQLXMHPDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1986887-52-8 |
Source
|
| Record name | methyl 4-(2-aminopropan-2-yl)benzoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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